Cas no 117894-14-1 (N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide)

• Product Name: N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide
• CAS No: 117894-14-1
• MF: C₈H₁₆N₂O₄
• MW: 204.223642349243
• CID: 151348
• PubChem ID: 452004
• Update Time: 2025-05-27

N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-piperidinyl]-
• N-[(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl]-acetamide
• N-[(3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)piperidin-3-yl]acetamide
• 2-Acetamido-1,5-imino-1,2,5-trideoxy-D-galactitol
• SCHEMBL15521172
• N-((3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)piperidin-3-yl)acetamide
• 2-acetamido-1,2-dideoxy-D-galacto-nojirimycin; DGJNAc
• Acetamide, N-[4,5-dihydroxy-6-(hydroxymethyl)-3-piperidinyl]-, [3S-(3a,4b,5b,6b)]-
• AGal
• DJN
• 117894-14-1
• Q27459381
• N-[(3S,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-piperidyl]acetamide
• Acetamide, N-(4,5-dihydroxy-6-(hydroxymethyl)-3-piperidinyl)-, (3S-(3alpha,4beta,5beta,6beta))-
• N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide

• Inchi： 1S/C8H16N2O4/c1-4(12)10-5-2-9-6(3-11)8(14)7(5)13/h5-9,11,13-14H,2-3H2,1H3,(H,10,12)/t5-,6+,7+,8-/m0/s1
• InChI Key： GBRAQQUMMCVTAV-OSMVPFSASA-N
• SMILES： O[C@H]1[C@H]([C@@H](CO)NC[C@@H]1NC(C)=O)O

Computed Properties

• Exact Mass: 204.11100700g/mol
• Monoisotopic Mass: 204.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230 ºC
• Solubility: Extremely soluble (1000 g/l) (25 º C),

N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide

Research Brief on N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide (CAS: 117894-14-1)

The compound N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide (CAS: 117894-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidinyl-acetamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of glycosidase enzymes and as a precursor in the synthesis of novel bioactive compounds. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of investigation has been the role of this compound as a glycosidase inhibitor. Glycosidases are enzymes involved in the hydrolysis of glycosidic bonds, and their dysregulation is implicated in several diseases, including diabetes, lysosomal storage disorders, and viral infections. Researchers have demonstrated that N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide exhibits potent inhibitory activity against specific glycosidases, making it a valuable candidate for drug development. Structural studies have revealed that the hydroxyl and hydroxymethyl groups in the molecule play a critical role in its binding affinity and selectivity for target enzymes.

In addition to its inhibitory properties, recent advancements in synthetic chemistry have enabled the efficient production of this compound with high enantiomeric purity. Novel synthetic routes, including enzymatic and chemoenzymatic approaches, have been developed to overcome challenges associated with traditional chemical synthesis. These methods not only improve yield and scalability but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing. The availability of high-purity material has facilitated further pharmacological studies, including in vitro and in vivo evaluations of its therapeutic potential.

Pharmacokinetic and toxicological studies have also been conducted to assess the safety and bioavailability of N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide. Preliminary results indicate favorable pharmacokinetic profiles, with good oral absorption and minimal off-target effects. These findings support its potential as a lead compound for further optimization and clinical development. Researchers are now exploring its application in combination therapies and as a scaffold for the design of derivatives with enhanced activity and reduced toxicity.

Looking ahead, the continued exploration of N-(3S,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-piperidinyl-acetamide holds great promise for addressing unmet medical needs. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside. Future research directions may include the elucidation of its molecular targets, the development of targeted delivery systems, and the investigation of its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. As the scientific community gains a deeper understanding of this compound, its impact on drug discovery and development is likely to expand significantly.